Cas no 937734-81-1 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)-
• CAS No: 937734-81-1
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 5280639
• Update Time: 2026-03-09

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)-

• Inchi： 1S/C9H11ClN4/c1-6(2)4-14-9-7(3-13-14)8(10)11-5-12-9/h3,5-6H,4H2,1-2H3
• InChI Key： MVEZGLVNWBQAJT-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2C=NN(CC(C)C)C2=N1

Additional information on 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)-

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)-

The compound with CAS No. 937734-81-1, commonly referred to as 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)-, is a highly intriguing molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and potential biological activities. The pyrazolo[3,4-d]pyrimidine core is a fused bicyclic system that combines the structural elements of pyrazole and pyrimidine rings, making it a versatile scaffold for various chemical modifications.

The presence of the chloro group at position 4 and the 2-methylpropyl substituent at position 1 introduces significant electronic and steric effects into the molecule. These substituents not only influence the physical properties of the compound but also play a crucial role in determining its biological activity. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas.

One of the most promising applications of 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)- lies in its ability to modulate key cellular pathways associated with diseases such as cancer and inflammation. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several enzymes and receptors implicated in these conditions. For instance, studies have shown that it can effectively inhibit the activity of certain kinases, which are critical for cell proliferation and survival.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential as an antimicrobial agent. Recent findings suggest that it possesses significant activity against a range of bacterial and fungal pathogens. The chloro substituent is believed to contribute to this antimicrobial activity by enhancing the molecule's ability to penetrate microbial membranes and disrupt essential cellular processes.

The synthesis of 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)- involves a multi-step process that typically begins with the preparation of the pyrazolopyrimidine core. This is followed by functionalization at specific positions to introduce the desired substituents. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of this process.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have confirmed its molecular structure and purity, ensuring its suitability for further biological testing and pharmacological evaluation.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)-, including its absorption, distribution, metabolism, and excretion (ADME) profile. Enhancing these properties will be crucial for translating this compound into a clinically relevant drug candidate.

In conclusion, CAS No. 937734-81-1, or 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-methylpropyl)-, represents a compelling molecule with diverse biological activities and therapeutic potential. Its unique structure and functional groups make it an attractive target for further investigation in both academic research and industrial drug development programs.